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Compound of Interest

Compound Name: Cyclobutanecarboxaldehyde

Cat. No.: B128957

An In-depth Technical Guide to the Physical Properties of Cyclobutanecarboxaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
Cyclobutanecarboxaldehyde (CAS No: 2987-17-9). The information is compiled from various
scientific sources and is intended to support research, development, and quality control
activities. This document includes a summary of quantitative data, detailed experimental
protocols for the determination of key physical properties, and workflow diagrams.

Quantitative Physical Properties

Cyclobutanecarboxaldehyde is a colorless to light yellow liquid with a pungent odor.[1][2] It is
an organic compound with the chemical formula C5H80.[1] A summary of its key physical
properties is presented in the table below for easy reference and comparison.
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Property Value

Molecular Formula C5H8O[1][2][3][41[5][6][7]

Molar Mass 84.12 g/mol [1][6][7]

Boiling Point 115-118 °CJ8]

Melting Point Approximately -95 °C[1]

Density 0.92 - 0.9355 g/cm3[1][2][4][8]

Solubility Soluble.in water, ethanol, and ether.[2] Slightly
soluble in chloroform and ethyl acetate.[1][8]

Refractive Index 1.559[1][4]

Flash Point 22.8 - 23 °C[1][3][4]

Vapor Pressure 29.569 mmHg at 25°C[1][4]

Appearance Clear, colorless to light yellow oil/liquid[1][2]

Odor Pungent[1][2]

Experimental Protocols

Detailed methodologies for the determination of key physical properties of liquid aldehydes like
Cyclobutanecarboxaldehyde are outlined below. These are generalized protocols and may
require optimization based on laboratory conditions and equipment.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[9]

Methodology:

o Apparatus Setup: Assemble a distillation apparatus or a reflux setup.[9][10] For micro-scale
determination, a small test tube with a side arm (Thiele tube) or a dedicated micro-boiling
point apparatus can be used.
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o Sample Preparation: Place a small volume (e.g., 2-3 mL) of Cyclobutanecarboxaldehyde
into the boiling flask or test tube along with a boiling chip or a magnetic stir bar to ensure
smooth boiling.[10]

o Thermometer Placement: Position a calibrated thermometer so that the top of the bulb is
level with the bottom of the side arm of the distillation head or just above the liquid surface in
a reflux setup.[10] This ensures the measurement of the vapor temperature, not the liquid
temperature.

e Heating: Gently heat the sample. As the liquid boils, a ring of condensing vapor will rise. The
temperature will stabilize when the vapor is in equilibrium with the liquid.

o Data Recording: Record the temperature at which the liquid boils and a steady stream of
distillate is collected, or when the condensation ring remains stable.[10] This stable
temperature is the boiling point. It is also crucial to record the atmospheric pressure at the
time of measurement, as boiling point is pressure-dependent.

Determination of Density

Density is the mass of a substance per unit volume.[11]
Methodology:

e Apparatus: A pycnometer (density bottle) or a graduated cylinder and an analytical balance
are required.[12]

e Mass Measurement:
o Measure the mass of the clean, dry pycnometer (m1).

o Fill the pycnometer with Cyclobutanecarboxaldehyde, ensuring no air bubbles are
present, and measure the total mass (m2).[12]

¢ Volume Measurement:

o Empty and clean the pycnometer.
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o Fill the pycnometer with a reference liquid of known density (e.g., deionized water) at a
specific temperature and measure the mass (m3). The volume of the pycnometer (V) can
be calculated using the density of the reference liquid.

o Calculation: The density (p) of Cyclobutanecarboxaldehyde is calculated using the
formula: p = (m2 - m1) / V[11][12]

Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
[13]

Methodology:

e Sample Preparation: In a small test tube, add a measured amount of
Cyclobutanecarboxaldehyde (e.g., 0.1 mL).[13][14]

e Solvent Addition: Add a specific volume of the solvent to be tested (e.g., water, ethanol,
ether, chloroform, ethyl acetate) in small increments (e.g., 0.5 mL at a time).[15]

o Observation: After each addition, vigorously shake or vortex the test tube and observe if the
aldehyde dissolves completely to form a single phase.[15][16]

» Classification:
o Soluble: If a homogeneous solution is formed.
o Slightly Soluble: If only a small portion of the aldehyde dissolves.

o Insoluble: If two distinct layers remain.[17] For aqueous solutions, the pH can be tested
with litmus paper to identify acidic or basic properties.[14][16]

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when
entering a material.

Methodology:
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e Apparatus: An Abbe refractometer is commonly used for this measurement.

» Calibration: Calibrate the refractometer using a standard liquid with a known refractive index
(e.g., distilled water).

o Sample Application: Place a few drops of Cyclobutanecarboxaldehyde onto the prism of
the refractometer.

o Measurement: Close the prism and adjust the instrument to bring the dividing line between
the light and dark fields into sharp focus at the crosshairs of the eyepiece.

o Data Recording: Read the refractive index value from the instrument's scale. Also, record the
temperature at which the measurement was taken, as the refractive index is temperature-
dependent.

Mandatory Visualizations

The following diagrams illustrate the logical workflow for determining the physical properties of
Cyclobutanecarboxaldehyde.

Workflow for Physical Property Determination
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Caption: General workflow for physical property determination.
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Caption: Decision pathway for solubility testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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